Cas no 872695-56-2 (2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 872695-56-2
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 6387950
• PubChem ID: 7206292
• Update Time: 2025-05-21

2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• 2-{[6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one
• AKOS024618602
• 872695-56-2
• CCG-303304
• 2-[6-(1,3-benzodioxol-5-yl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone
• 2-((6-(benzo[d][1,3]dioxol-5-yl)pyridazin-3-yl)thio)-1-(4-methylpiperidin-1-yl)ethanone
• F1899-1423
• Ethanone, 2-[[6-(1,3-benzodioxol-5-yl)-3-pyridazinyl]thio]-1-(4-methyl-1-piperidinyl)-

• Inchi： 1S/C19H21N3O3S/c1-13-6-8-22(9-7-13)19(23)11-26-18-5-3-15(20-21-18)14-2-4-16-17(10-14)25-12-24-16/h2-5,10,13H,6-9,11-12H2,1H3
• InChI Key： WZJBFTBBPMKASN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C)CC1)CSC1=NN=C(C2=CC=C3OCOC3=C2)C=C1

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.8Ų

Additional information on 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

Compound CAS No. 872695-56-2: 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one

The compound with CAS No. 872695-56-2, known as 2-{6-(2H-1,3-benzodioxol-5-yl)pyridazin-3-ylsulfanyl}-1-(4-methylpiperidin-1-yl)ethan-1-one, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications.

The molecular structure of this compound is characterized by the presence of a benzodioxole ring system, which is fused with a pyridazine moiety. The sulfanyl group (-S-) bridges the pyridazine ring with a 4-methylpiperidine substituent, creating a molecule with high structural complexity. This intricate architecture suggests that the compound may exhibit interesting electronic properties and reactivity, making it a valuable candidate for further research.

Recent studies have focused on the synthesis and characterization of similar compounds, particularly those incorporating benzodioxole and pyridazine frameworks. These investigations have revealed that such molecules can act as effective building blocks in the construction of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). The incorporation of the sulfanyl group in this compound further enhances its potential for use in electronic applications, as sulfur atoms are known to influence the electronic properties of organic molecules significantly.

In terms of pharmacological activity, compounds with similar structural features have been explored for their potential as enzyme inhibitors or receptor agonists. The 4-methylpiperidine substituent in this molecule adds a degree of flexibility and lipophilicity, which could be advantageous in drug design. However, further research is required to fully understand the bioavailability and efficacy of this specific compound.

The synthesis of this compound involves a multi-step process that likely includes coupling reactions and cyclization steps to assemble its complex structure. Researchers have employed various strategies, such as Suzuki-Miyaura coupling and Stille coupling, to construct similar molecules efficiently. The successful synthesis of this compound represents a significant achievement in organic chemistry and highlights the importance of precise control over reaction conditions to achieve desired products.

From an environmental perspective, the stability and biodegradability of this compound are critical considerations. Initial studies suggest that such heterocyclic compounds may exhibit moderate stability under physiological conditions, which could be both advantageous and challenging depending on their intended application. Further research into their environmental impact is essential to ensure sustainable use.

In conclusion, the compound with CAS No. 872695-56-2 represents a fascinating example of modern organic chemistry. Its unique structure, incorporating benzodioxole, pyridazine, sulfanyl, and 4-methylpiperidine groups, positions it as a promising candidate for various applications across multiple disciplines. As research continues to uncover its properties and potential uses, this compound will undoubtedly play a significant role in advancing our understanding of complex molecular systems.